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Compound of Interest

Compound Name: (but-3-en-1-yl)tributylstannane

CAS No.: 36635-36-6

Cat. No.: B6270405

Get Quote

The foundational step in the verification of a synthesized compound like

tributyl(isobutyl)stannane is to compare its experimentally determined elemental composition

against the theoretically calculated values. The molecular formula, C16H34Sn, dictates a

precise ratio of carbon, hydrogen, and tin.

Theoretical Composition

To calculate the theoretical elemental percentages, we use the atomic masses of Carbon

(12.011 u), Hydrogen (1.008 u), and Tin (118.710 u).

Molecular Weight of C16H34Sn: (16 * 12.011) + (34 * 1.008) + 118.710 = 192.176 + 34.272

+ 118.710 = 345.158 g/mol

Elemental Percentages:

% Carbon (C): (192.176 / 345.158) * 100 = 55.68%

% Hydrogen (H): (34.272 / 345.158) * 100 = 9.93%
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% Tin (Sn): (118.710 / 345.158) * 100 = 34.39%

Expected Experimental Data

Experimental data is expected to align closely with these theoretical values. For publication in

peer-reviewed journals, such as those from the American Chemical Society, combustion

analysis results for carbon and hydrogen must be within ±0.4% of the calculated values.[1][2]

High-resolution mass spectrometry (HRMS) can also be used to support the molecular formula

assignment, typically requiring accuracy within 5 ppm.[1]

Element Theoretical Mass %
Acceptable Experimental
Range (%)

Carbon (C) 55.68% 55.28% - 56.08%

Hydrogen (H) 9.93% 9.53% - 10.33%

Tin (Sn) 34.39%
Varies by technique (see

below)

Analytical Techniques for Elemental Determination
The determination of elemental composition in an organometallic compound requires distinct

methodologies for the organic (C, H) and metallic (Sn) components.

Carbon and Hydrogen Determination: Combustion
Analysis
Combustion analysis is the gold-standard for determining the carbon and hydrogen content in

organic and organometallic compounds.[3][4]

Principle of Operation The technique relies on the complete and instantaneous combustion of a

pre-weighed sample in a high-temperature furnace (~1000-1800°C) in the presence of excess

oxygen.[5] The carbon in the sample is converted to carbon dioxide (CO2), and the hydrogen is

converted to water (H2O). These combustion gases are then swept by an inert carrier gas

(typically helium) through a series of traps and detectors to quantify the amounts of CO2 and

H2O produced, from which the original C and H percentages are calculated.[5]
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Experimental Protocol: CHN Analysis

Instrument Calibration: Calibrate the elemental analyzer using a certified organic analytical

standard with a known C, H, N, and S composition. This step is critical for ensuring the

accuracy of the results.[2]

Sample Preparation: Accurately weigh approximately 2-5 mg of the C16H34Sn sample into a

tin capsule. The sample must be pure and free of residual solvents, as impurities will

significantly affect the results.[2]

Analysis: Place the capsule into the instrument's autosampler.

Combustion: The sample is dropped into a high-temperature combustion tube where it is

flash-combusted.

Gas Separation and Detection: The resultant gases (CO2, H2O, and others) are passed

through a reduction tube and then separated via gas chromatography. A thermal conductivity

detector (TCD) measures the concentration of each gas.

Data Calculation: The instrument's software calculates the mass percentages of C and H

based on the detector signals and the initial sample weight.

Workflow for Combustion-Based CHN Analysis

Sample Preparation Combustion & Reduction Detection & Analysis
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Caption: Workflow of a modern CHN elemental analyzer.

Tin (Sn) Determination: Spectroscopic Methods
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Quantifying the metal content in an organometallic compound requires techniques that can

precisely measure the element irrespective of its chemical bonding. Atomic spectroscopy

methods are ideal for this purpose.

A. Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

ICP-MS is a powerful and highly sensitive technique for determining the total tin content. It

provides excellent detection limits, often in the parts-per-trillion (ppt) range.[6]

Principle of Operation: A liquid sample is nebulized into an aerosol and introduced into a

high-temperature (6,000-10,000 K) argon plasma. The plasma desolvates, atomizes, and

ionizes the tin atoms. These ions are then directed into a mass spectrometer, which

separates them based on their mass-to-charge ratio for detection and quantification.[7]

Experimental Protocol: ICP-MS Analysis

Sample Digestion: This is the most critical step. The robust C-Sn bonds must be broken to

release the tin into an inorganic form. Accurately weigh a sample of C16H34Sn and digest

it using concentrated nitric acid (HNO3) and often hydrogen peroxide (H2O2) in a closed-

vessel microwave digestion system.[8] This ensures complete decomposition of the

organic matrix.

Dilution: Dilute the digested sample to a suitable concentration for analysis using

deionized water. The final acid concentration should typically be around 1-2%.

Calibration: Prepare a series of calibration standards of known tin concentrations from a

certified stock solution.

Analysis: Introduce the samples and standards into the ICP-MS. The instrument measures

the ion counts for the tin isotopes.

Quantification: A calibration curve is generated from the standards, which is then used to

determine the tin concentration in the unknown samples.

B. Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)
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ICP-OES is another robust plasma-based technique, suitable for a wide range of

concentrations, though generally less sensitive than ICP-MS.[6]

Principle of Operation: Similar to ICP-MS, the sample is introduced into an argon plasma.

However, instead of detecting ions, ICP-OES measures the characteristic wavelengths of

light (photons) emitted as the excited tin atoms and ions relax to their ground state. The

intensity of the emitted light at a specific wavelength is directly proportional to the

concentration of tin in the sample.

Protocol: The sample preparation (digestion and dilution) is identical to that for ICP-MS. The

primary difference lies in the detection method, which is optical rather than mass-based.

Workflow for ICP-Based Tin Analysis

Sample Preparation Analysis

Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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